4-((4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)butanoyl chloride

• IUPAC Name: 4-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfonylbutanoyl chloride
• InChI: InChI=1S/C13H10ClF3N2O3S2/c14-11(20)4-2-6-24(21,22)12-18-8(9-3-1-5-23-9)7-10(19-12)13(15,16)17/h1,3,5,7H,2,4,6H2
• InChI Key: YWUKDIMRJWKQEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NC(=N2)S(=O)(=O)CCCC(=O)Cl)C(F)(F)F
• Molecular Formula: C13H10ClF3N2O3S2
• Molecular Weight: 398.8 g/mol

Description

4-((4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)butanoyl chloride is a useful research compound. Its molecular formula is C13H10ClF3N2O3S2 and its molecular weight is 398.8. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Techniques

Researchers have developed efficient and facile synthesis methods for derivatives of thiophene and pyrimidine, demonstrating their potential in creating a variety of chemical structures. For instance, Liang-ce et al. (2016) presented a process for synthesizing 5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-tetrahydropyrimidin-2(1H)-one and its derivatives, showcasing an efficient process with excellent yields, highlighting its applicability in producing these types of compounds efficiently (Liang-ce et al., 2016).

Material Science Applications

In the realm of materials science, Liu et al. (2013) explored the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These materials exhibit remarkable thermal stability, low dielectric constants, and high transparency, making them suitable for applications in electronics and optics (Liu et al., 2013).

Antimicrobial and Anti-inflammatory Activities

The synthesis of new pyrimidine and thiophene derivatives has been investigated for their antimicrobial and anti-inflammatory activities. Lahsasni et al. (2018) synthesized compounds that showed potential against Bacillus strains and demonstrated significant anti-inflammatory properties, suggesting their use in medical research and development (Lahsasni et al., 2018).

Development of COX-2 Inhibitors

The identification of potent and selective cyclooxygenase-2 (COX-2) inhibitors has been a significant area of research. Swarbrick et al. (2009) discovered a series of pyrimidine-based COX-2 inhibitors, offering insights into the design of anti-inflammatory drugs with improved pharmacokinetic profiles (Swarbrick et al., 2009).

Antioxidant and Anticancer Agents

Research into the development of antioxidants and anticancer agents has also benefited from the synthesis of thiophene and pyrimidine derivatives. Aziz et al. (2021) designed and synthesized derivatives with significant antioxidant activity, proposing their mechanism of action as promising cytochrome c peroxidase inhibitors, which could be valuable in designing future medicinal compounds (Aziz et al., 2021).